Indolo[2,3-b]quinoxalin-6-yl-acetic acid

• IUPAC Name: 2-indolo[3,2-b]quinoxalin-6-ylacetic acid
• InChI: InChI=1S/C16H11N3O2/c20-14(21)9-19-13-8-4-1-5-10(13)15-16(19)18-12-7-3-2-6-11(12)17-15/h1-8H,9H2,(H,20,21)
• InChI Key: FGDLTDGMACYSMB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=NC4=CC=CC=C4N=C3N2CC(=O)O
• Molecular Formula: C16H11N3O2
• DSSTOX Substance ID: DTXSID60346870
• Molecular Weight: 277.28 g/mol
• CAS RN: 25681-06-5

Description

Indolo[2,3-b]quinoxalin-6-yl-acetic acid is a chemical compound with the molecular formula C16H11N3O2. It is a derivative of indoloquinoxaline, a class of heterocyclic compounds that have attracted significant attention due to their many applications in materials science and medicinal chemistry.

Synthesis Analysis

The synthesis of indolo[2,3-b]quinoxalin-6-yl-acetic acid derivatives often involves condensation reactions of isatin with o-phenylenediamine. The usual catalysts in such reactions are Brønsted acids, such as acetic, formic, or hydrochloric acid. Copper-doped CdS nanoparticles and cerium (IV) oxide nanoparticles have been used as catalysts for these reactions.

Molecular Structure Analysis

The molecular structure of indolo[2,3-b]quinoxalin-6-yl-acetic acid can be represented by the InChI code 1S/C16H11N3O2/c20-14(21)9-19-13-8-4-1-5-10(13)15-16(19)18-12-7-3-2-6-11(12)17-15/h1-8H,9H2,(H,20,21).

Chemical Reactions Analysis

The chemical reactions involving indolo[2,3-b]quinoxalin-6-yl-acetic acid derivatives often rely on transition-metal-catalyzed cross-coupling reactions and direct C–H functionalization, as well as intramolecular oxidative cyclodehydrogenation processes.

Physical And Chemical Properties Analysis

Indolo[2,3-b]quinoxalin-6-yl-acetic acid has a molecular weight of 277.28. Its IR spectrum includes peaks at 3435–2921 cm-1 (C–H), 1684 cm-1 (C=O), 1601 cm-1 (C=N), 1595–1455 cm-1 (C=C Ar), 1237 cm-1 (С–О–С), and 1173 cm-1 (C–Cl).

Scientific Research Applications

Here is a comprehensive analysis of the scientific research applications of “Indolo[2,3-b]quinoxalin-6-yl-acetic acid,” focusing on unique applications:

Anticancer Activity

Research indicates that derivatives of Indolo[2,3-b]quinoxalin-6-yl-acetic acid have been synthesized and studied for their anticancer properties. .

Antimicrobial Properties

A series of new imine derivatives of Indolo[2,3-b]quinoxalin-6-yl-acetic acid has been synthesized and exhibited in vitro antimicrobial activity against various bacterial and fungal pathogens. .

Photophysical Studies for Dyes

Derivatives of Indolo[2,3-b]quinoxalin-6-yl-acetic acid have been used to synthesize fluorescent dyes. .

Synthesis of Novel Derivatives

The compound has been used as a starting material for synthesizing a variety of novel derivatives with potential pharmacological activities. .

Development of New Pharmaceuticals

The unique structure of Indolo[2,3-b]quinoxalin-6-yl-acetic acid makes it a valuable scaffold for the development of new pharmaceuticals. .

Mechanism of Action

Target of Action

Indolo[2,3-b]quinoxalin-6-yl-acetic acid is a complex organic compound that primarily targets DNA . It is known to intercalate into the DNA helix, disrupting processes vital for DNA replication .

Mode of Action

The compound interacts with its target, DNA, through a process known as intercalation . This involves the insertion of the planar molecule between the base pairs of the DNA helix, causing disruption in the normal functioning of the DNA. This disruption can inhibit the processes that are vital for DNA replication .

Biochemical Pathways

It is known that the compound’s interaction with dna can disrupt normal cellular processes, potentially leading to cell death . This makes it a compound of interest in the study of antiviral and cytotoxic activities .

Pharmacokinetics

The compound’s molecular weight (27728) and structure suggest that it may have good bioavailability

Result of Action

The primary result of the action of Indolo[2,3-b]quinoxalin-6-yl-acetic acid is the disruption of DNA replication processes . This can lead to the death of the cell, making the compound potentially useful in the treatment of diseases caused by rapidly dividing cells, such as cancer .

Action Environment

The efficacy and stability of Indolo[2,3-b]quinoxalin-6-yl-acetic acid can be influenced by various environmental factors. These may include the pH of the environment, the presence of other compounds, and the temperature . For example, the rate of competing reactions can increase in the presence of electron-withdrawing substituents, leading to a decrease in the formation of the target compound .